Cas no 1395881-55-6 (7,7'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine)

• Product Name: 7,7'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine
• CAS No: 1395881-55-6
• MF: C₃₆H₂₀N₂O₄
• MW: 544.555008888245
• CID: 2952998
• PubChem ID: 354333531
• Update Time: 2025-07-12

7,7'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine Chemical and Physical Properties

Names and Identifiers

• 7,7'-Bi[1,4]benzoxazino[2,3,4-kl]phenoxazine
• HN-D1
• T70252
• 11-{8,14-dioxa-1-azapentacyclo[11.7.1.0(2),?.0?,(2)(1).0(1)?,(2)?]henicosa-2,4,6,9,11,13(21),15,17,19-nonaen-11-yl}-8,14-dioxa-1-azapentacyclo[11.7.1.0(2),?.0?,(2)(1).0(1)?,(2)?]henicosa-2,4,6,9,11,13(21),15,17,19-nonaene
• VFC88155
• MFCD29472512
• 1395881-55-6
• B4908
• SCHEMBL15489910
• 11-(8,14-dioxa-1-azapentacyclo[11.7.1.02,7.09,21.015,20]henicosa-2,4,6,9,11,13(21),15,17,19-nonaen-11-yl)-8,14-dioxa-1-azapentacyclo[11.7.1.02,7.09,21.015,20]henicosa-2,4,6,9,11,13(21),15,17,19-nonaene

• MDL： B152819
• Inchi： 1S/C36H20N2O4/c1-5-13-27-23(9-1)37-24-10-2-6-14-28(24)40-32-18-21(17-31(39-27)35(32)37)22-19-33-36-34(20-22)42-30-16-8-4-12-26(30)38(36)25-11-3-7-15-29(25)41-33/h1-20H
• InChI Key： LQIJYRYGPVWGLO-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N2C3C=CC=CC=3OC3=CC(=CC1=C23)C1C=C2C3=C(C=1)OC1C=CC=CC=1N3C1C=CC=CC=1O2

Computed Properties

• Exact Mass: 544.14230712 g/mol
• Monoisotopic Mass: 544.14230712 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 1
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 544.6
• XLogP3: 8.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Melting Point: 376°C(lit.)
• λmax: 387(CH2Cl2)(lit.)